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For Researchers, Scientists, and Drug Development Professionals

The move away from thimerosal as a preservative in biologics has necessitated a thorough

evaluation of viable alternatives. This guide provides an objective comparison of prominent

thimerosal-free preservation methods, supported by experimental data and detailed protocols

to aid in the selection of appropriate preservatives for biologic formulations.

Executive Summary
The ideal preservative for biologics must demonstrate broad-spectrum antimicrobial efficacy,

maintain product stability and potency, and exhibit a low toxicity profile. This guide focuses on

the performance of three leading thimerosal alternatives: 2-Phenoxyethanol, Phenol, and

Benzethonium Chloride. Their effectiveness is primarily evaluated based on the Antimicrobial

Effectiveness Test (AET), as specified by the United States Pharmacopeia (USP) <51> and the

European Pharmacopoeia (Ph. Eur.) 5.1.3. While 2-phenoxyethanol is often cited for its

superior safety profile and comparable efficacy to thimerosal, phenol and benzethonium

chloride also serve as effective preservatives in specific formulations.[1][2][3] The selection of a

preservative is a critical step in drug development, directly impacting the safety and shelf-life of

the final product.
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Performance Comparison of Thimerosal-Free
Preservatives
The following tables summarize the performance of 2-Phenoxyethanol, Phenol, and

Benzethonium Chloride based on available data and pharmacopoeial acceptance criteria.

Table 1: Antimicrobial Efficacy Against Key
Microorganisms (USP <51> & Ph. Eur. 5.1.3 Criteria)

Preservativ
e

Concentrati
on Range in
Biologics

Staphyloco
ccus
aureus
(Gram-
positive
bacteria)

Pseudomon
as
aeruginosa
(Gram-
negative
bacteria)

Candida
albicans
(Yeast)

Aspergillus
brasiliensis
(Mold)

2-

Phenoxyetha

nol

0.25% - 0.5%

Meets USP &

Ph. Eur.

Criteria A/B[4]

Meets USP &

Ph. Eur.

Criteria A/B[4]

Meets USP &

Ph. Eur.

Criteria A/B

Generally

meets

criteria; may

show weaker

activity at

lower

temperatures[

3]

Phenol 0.25% - 0.5%

Meets USP &

Ph. Eur.

Criteria

Meets USP &

Ph. Eur.

Criteria

Meets USP &

Ph. Eur.

Criteria

Meets USP &

Ph. Eur.

Criteria

Benzethoniu

m Chloride

~0.01% -

0.02%

Meets USP &

Ph. Eur.

Criteria[5]

Meets USP &

Ph. Eur.

Criteria[5]

Meets USP &

Ph. Eur.

Criteria

Meets USP &

Ph. Eur.

Criteria

Note: "Meets Criteria" indicates that the preservative, at typical concentrations, achieves the

required log reduction of microorganisms at specified time points as per the pharmacopoeias.

Specific log reduction values can vary based on the formulation.
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Table 2: Comparative Toxicity Profile

Preservative
Relative Toxicity Index
(Human Neuroblastoma
Cells / Bacterial Cells)

Key Toxicity
Considerations

Thimerosal (for comparison) >330-fold[6][7][8]
Contains mercury, leading to

safety concerns.[9][10]

2-Phenoxyethanol 4.6-fold[6][7][8]

Considered to have a

favorable safety profile and is

rapidly metabolized.[4]

Phenol 12.2-fold[6][7][8]

Can be a tissue irritant and is

toxic at higher concentrations.

[11]

Benzethonium Chloride
Cytotoxicity is concentration-

dependent.

Can cause irritation at higher

concentrations.[5]

Experimental Protocols
Antimicrobial Effectiveness Test (AET)
The AET is a critical study to evaluate the performance of a preservative system in a product.

The methodology is harmonized to a large extent between the USP and Ph. Eur.

Objective: To determine the effectiveness of an antimicrobial preservative in a biologic

formulation by challenging the product with a standardized inoculum of microorganisms.

Materials:

Test product in its final container

Standardized cultures of challenge microorganisms:

Staphylococcus aureus (ATCC 6538)

Pseudomonas aeruginosa (ATCC 9027)
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Escherichia coli (ATCC 8739)

Candida albicans (ATCC 10231)

Aspergillus brasiliensis (ATCC 16404)

Sterile saline

Appropriate culture media (e.g., Tryptic Soy Agar, Sabouraud Dextrose Agar)

Neutralizing agents (to inactivate the preservative during microbial enumeration)

Incubators set at 20-25°C

Procedure:

Inoculum Preparation: Prepare standardized suspensions of each challenge microorganism

to a concentration of approximately 1 x 10⁸ colony-forming units (CFU)/mL.

Inoculation: Inoculate separate containers of the test product with each challenge

microorganism to achieve a final concentration of 1 x 10⁵ to 1 x 10⁶ CFU/mL. The volume of

the inoculum should not exceed 1% of the product volume.

Incubation: Store the inoculated containers at 20-25°C for 28 days, protected from light.

Sampling and Enumeration: At specified time intervals (typically 0, 7, 14, and 28 days for

USP; and additional earlier time points like 6 and 24 hours for Ph. Eur.), withdraw a sample

from each container.

Neutralization and Plating: Neutralize the antimicrobial activity of the preservative in the

sample and perform serial dilutions. Plate the dilutions onto appropriate agar media to

determine the number of viable microorganisms.

Data Analysis: Calculate the log reduction in viable microorganisms from the initial inoculum

count at each time point.

Acceptance Criteria: The preservative is considered effective if the log reduction in microbial

counts meets the criteria specified in the relevant pharmacopoeia for the product category. For
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parenteral products, the USP <51> criteria are generally a ≥1.0 log reduction of bacteria at day

7, ≥3.0 log reduction at day 14, and no increase from day 14 to day 28. For fungi, there should

be no increase from the initial count at any time point. The Ph. Eur. criteria are generally more

stringent, especially at earlier time points.[12][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medicalresearchjournal.org [medicalresearchjournal.org]

2. The antimicrobial activity of phenoxyethanol in vaccines - PubMed
[pubmed.ncbi.nlm.nih.gov]

3. 2-phenoxyethanol in vaccines_Chemicalbook [chemicalbook.com]

4. A Similar Nonclinical Safety Evaluation of Prev(e)nar 13 in a Multi-Dose Formulation
Containing the Preservative 2-Phenoxyethanol - PMC [pmc.ncbi.nlm.nih.gov]

5. novonordiskpharmatech.com [novonordiskpharmatech.com]

6. vakcine.org [vakcine.org]

7. researchgate.net [researchgate.net]

8. The relative toxicity of compounds used as preservatives in vaccines and biologics -
PubMed [pubmed.ncbi.nlm.nih.gov]

9. cdc.gov [cdc.gov]

10. fda.gov [fda.gov]

11. researchgate.net [researchgate.net]

12. edqm.eu [edqm.eu]

13. drugfuture.com [drugfuture.com]

To cite this document: BenchChem. [Preserving Biologics: A Comparative Guide to
Thimerosal-Free Methods]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15747955/docs#preserving-biologics-a-comparative-
guide-to-thimerosal-free-methods]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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